Cas no 386262-16-4 ((2-methoxy-5-methylphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate)

• Product Name: (2-methoxy-5-methylphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate
• CAS No: 386262-16-4
• MF: C₂₀H₂₃NO₇
• MW: 389.399126291275
• CID: 5331011
• Update Time: 2025-05-28

(2-methoxy-5-methylphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• [(2-METHOXY-5-METHYLPHENYL)CARBAMOYL]METHYL 3,4,5-TRIMETHOXYBENZOATE
• 2-((2-methoxy-5-methylphenyl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate
• 2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl 3,4,5-trimethoxybenzoate
• [2-(2-methoxy-5-methylanilino)-2-oxoethyl] 3,4,5-trimethoxybenzoate
• STL194900
• (2-methoxy-5-methylphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C20H23NO7/c1-12-6-7-15(24-2)14(8-12)21-18(22)11-28-20(23)13-9-16(25-3)19(27-5)17(10-13)26-4/h6-10H,11H2,1-5H3,(H,21,22)
• InChI Key： SQPPXSMLSZHAGY-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)CC(NC1=C(C=CC(C)=C1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 501
• XLogP3: 2.9
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on (2-methoxy-5-methylphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate

Latest Research Insights on (2-methoxy-5-methylphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate (CAS: 386262-16-4)

The compound (2-methoxy-5-methylphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate (CAS: 386262-16-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer activities. Recent studies have explored its mechanism of action, pharmacokinetics, and structure-activity relationships, providing valuable insights for drug development.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro and in vivo studies have demonstrated that (2-methoxy-5-methylphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate exhibits potent inhibitory effects on pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These properties suggest its potential as a lead compound for the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

Further investigations into the anticancer potential of this compound have revealed promising results. Researchers have identified its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. Additionally, its selectivity towards cancer cells while sparing normal cells highlights its potential as a targeted therapeutic agent.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and excretion. These studies have provided critical data on its absorption, distribution, and elimination profiles, which are essential for optimizing its formulation and dosing regimens. Preliminary results indicate that (2-methoxy-5-methylphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, making it a viable candidate for further development.

In summary, the latest research on (2-methoxy-5-methylphenyl)carbamoylmethyl 3,4,5-trimethoxybenzoate (CAS: 386262-16-4) underscores its potential as a multifunctional therapeutic agent with applications in inflammation and oncology. Continued exploration of its molecular targets, optimization of its chemical structure, and advancement of preclinical studies will be crucial for translating these findings into clinical applications. This compound represents a promising avenue for the development of next-generation pharmaceuticals with enhanced therapeutic profiles.